Cas no 102878-59-1 (3-ethyl-Isoquinoline)
3-ethyl-Isoquinoline structure
Product Name:3-ethyl-Isoquinoline
CAS No:102878-59-1
MF:C11H11N
MW:157.211742639542
CID:1096824
PubChem ID:13977704
Update Time:2025-04-20
3-ethyl-Isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 3-ethyl-Isoquinoline
- 3-ethylisoquinoline
- isoquinoline, 3-ethyl-
- LogP
- DB-315424
- DTXSID20553649
- 102878-59-1
- SCHEMBL873512
-
- Inchi: 1S/C11H11N/c1-2-11-7-9-5-3-4-6-10(9)8-12-11/h3-8H,2H2,1H3
- InChI Key: CWXOIKGMLUJEAN-UHFFFAOYSA-N
- SMILES: N1C=C2C=CC=CC2=CC=1CC
Computed Properties
- Exact Mass: 157.08923
- Monoisotopic Mass: 157.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
3-ethyl-Isoquinoline Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
102878-59-1 (3-ethyl-Isoquinoline) Related Products
- 100-71-0(2-Ethylpyridine)
- 7661-60-1(1-Ethylisoquinoline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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